Cas no 1805752-04-8 (3-(Methylthio)-2-(2-oxopropyl)benzoic acid)

• Product Name: 3-(Methylthio)-2-(2-oxopropyl)benzoic acid
• CAS No: 1805752-04-8
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• CID: 4949236
• Update Time: 2025-07-21

3-(Methylthio)-2-(2-oxopropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methylthio)-2-(2-oxopropyl)benzoic acid

• Inchi： 1S/C11H12O3S/c1-7(12)6-9-8(11(13)14)4-3-5-10(9)15-2/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： NAXMCCHANHUJDM-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(C(=O)O)=C1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.6
• Topological Polar Surface Area: 79.7

Additional information on 3-(Methylthio)-2-(2-oxopropyl)benzoic acid

Comprehensive Overview of 3-(Methylthio)-2-(2-oxopropyl)benzoic acid (CAS No. 1805752-04-8)

3-(Methylthio)-2-(2-oxopropyl)benzoic acid (CAS No. 1805752-04-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique methylthio and oxopropyl functional groups, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a benzoic acid backbone with sulfur and ketone moieties, enables diverse reactivity, paving the way for applications in drug discovery and fine chemical synthesis.

In recent years, the demand for 3-(Methylthio)-2-(2-oxopropyl)benzoic acid has surged due to its potential role in developing novel therapeutics. Researchers are particularly interested in its bioactive properties, which may contribute to the design of enzyme inhibitors or antimicrobial agents. The compound's CAS No. 1805752-04-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in industrial and academic laboratories. Additionally, its methylthio group has been linked to enhanced metabolic stability in drug candidates, a hot topic in modern medicinal chemistry.

The synthesis of 3-(Methylthio)-2-(2-oxopropyl)benzoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and thioetherification. These processes are optimized for high yield and purity, ensuring the compound meets stringent standards for research and commercial use. Environmental and safety considerations are also prioritized, with green chemistry principles increasingly applied to reduce waste and energy consumption during production. This aligns with the broader industry trend toward sustainable chemical manufacturing, a key concern for today's environmentally conscious consumers and regulators.

From an analytical perspective, 3-(Methylthio)-2-(2-oxopropyl)benzoic acid is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its structural integrity and purity, critical for applications in sensitive fields like pharmaceuticals. The compound's solubility in organic solvents and its thermal stability are also well-documented, providing researchers with essential data for experimental design. Such detailed physicochemical profiling addresses common queries from scientists seeking reliable compounds for their work.

Beyond its scientific applications, 3-(Methylthio)-2-(2-oxopropyl)benzoic acid is part of a larger conversation about innovation in chemical synthesis. As industries explore alternatives to traditional petrochemical-derived intermediates, compounds like this—with their modular and functionalizable structures—are gaining traction. Online forums and research publications often discuss its potential in catalysis and material science, further driving interest in its commercial and academic use. This compound exemplifies how targeted molecular design can address contemporary challenges in science and technology.

In summary, 3-(Methylthio)-2-(2-oxopropyl)benzoic acid (CAS No. 1805752-04-8) represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with rigorous synthesis and characterization protocols, make it a standout candidate for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug development, sustainable chemistry, and beyond.